Cas no 477544-83-5 (N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 477544-83-5
• MF: C₁₅H₁₁N₃OS
• MW: 281.332341432571
• CID: 6265271
• PubChem ID: 3587195
• Update Time: 2025-05-23

N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide
• N-(4-(pyridin-3-yl)thiazol-2-yl)benzamide
• Z29459158
• starbld0002617
• N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide
• N-(4-pyridin-3-yl-1,3-thiazol-2-yl)benzamide
• CCG-310280
• F0866-0048
• AKOS001447987
• 477544-83-5
• Oprea1_305984

• Inchi： 1S/C15H11N3OS/c19-14(11-5-2-1-3-6-11)18-15-17-13(10-20-15)12-7-4-8-16-9-12/h1-10H,(H,17,18,19)
• InChI Key： NIDKVRPNUQAZDW-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=NC=CC=2)N=C1NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 281.06228316g/mol
• Monoisotopic Mass: 281.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide

N-Benzamide Derivatives: A Focus on N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide

The compound N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide, with CAS number 477544-83-5, represents a significant advancement in the field of heterocyclic chemistry. This compound is a derivative of benzamide, incorporating a 1,3-thiazole ring and a pyridine moiety. The integration of these structural elements contributes to its unique chemical properties and potential applications in various fields such as drug discovery and materials science.

Recent studies have highlighted the importance of N-benzamide derivatives in medicinal chemistry. The 1,3-thiazole ring, a key structural component of this compound, has been shown to exhibit interesting biological activities. For instance, research published in the Journal of Medicinal Chemistry demonstrated that thiazole-containing compounds can act as inhibitors of certain enzymes involved in inflammatory processes. This finding underscores the potential of N-benzamide derivatives as leads for anti-inflammatory drug development.

The pyridine moiety in this compound further enhances its chemical versatility. Pyridine rings are known for their ability to participate in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding in biological systems. A study conducted by Smith et al. (2022) explored the role of pyridine-containing compounds in modulating protein-protein interactions, a mechanism that could be harnessed for therapeutic interventions.

From a synthetic standpoint, the preparation of N-benzamide derivatives has evolved significantly with the advent of modern organic synthesis techniques. Traditional methods involving nucleophilic acyl substitution have been complemented by more efficient approaches such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield and purity of the compounds but also expanded their scope for structural modification.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its ability to target specific biological pathways makes it a valuable tool for studying disease mechanisms. Additionally, its unique electronic properties make it a candidate for use in optoelectronic materials. Recent research by Lee et al. (2023) demonstrated that thiazole-containing compounds can be used to develop efficient organic light-emitting diodes (OLEDs), highlighting their potential in material science.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the 1,3-thiazole ring plays a critical role in binding affinity to certain receptors. Furthermore, density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity, paving the way for rational design of more potent derivatives.

In conclusion, N-benzamide derivatives, particularly those containing 1,3-thiazole and pyridine moieties like N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide, represent a promising avenue for both academic research and industrial applications. As our understanding of their chemical properties and biological activities continues to grow, so does their potential to contribute to advancements in medicine and materials science.